Cas no 898756-05-3 (2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone)

• Product Name: 2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone
• CAS No: 898756-05-3
• MF: C₂₁H₂₂FNO₃
• MW: 355.40268945694
• MDL: MFCD03842707
• CID: 868273
• PubChem ID: 24725367
• Update Time: 2025-04-19

2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone Chemical and Physical Properties

Names and Identifiers

• [2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(4-fluorophenyl)methanone
• 2-[8-(1,4-DIOXA-8-AZASPIRO[4.5]DECYL)METHYL]-4'-FLUOROBENZOPHENONE
• MFCD03842707
• {2-[(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}(4-fluorophenyl)methanone
• 898756-05-3
• A916812
• DTXSID30643762
• AKOS016020774
• (2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(4-fluorophenyl)methanone
• [2-(1,4-Dioxa-8-azaspiro[4.5]dec-8-ylmethyl)phenyl](4-fluorophenyl)methanone
• 2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone

• MDL： MFCD03842707
• Inchi： 1S/C21H22FNO3/c22-18-7-5-16(6-8-18)20(24)19-4-2-1-3-17(19)15-23-11-9-21(10-12-23)25-13-14-26-21/h1-8H,9-15H2
• InChI Key： KTMVVXNZILLJMK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1=CC=CC=C1CN1CCC2(CC1)OCCO2)=O

Computed Properties

• Exact Mass: 355.15800
• Monoisotopic Mass: 355.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 509.4°C at 760 mmHg
• Flash Point: 261.9°C
• Refractive Index: 1.607
• PSA: 38.77000
• LogP: 3.33350
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)